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Compound of Interest

Compound Name: 3,6-Dimethylphthalic anhydride
CAS No.: 5463-50-3
Cat. No.: B186539

Get Quote

Executive Summary

3,6-Dimethylphthalic anhydride (CAS: 5463-50-3) is a substituted aromatic anhydride
characterized by its steric bulk at the ortho positions relative to the carbonyls. This structural
feature significantly influences its reactivity in Friedel-Crafts acylations and imidization
reactions, making it a valuable scaffold for sterically congested molecular architectures.
Accurate thermal characterization is essential, as the melting point serves as a primary
indicator of isomeric purity (distinguishing it from the 3,4-dimethyl isomer or the tetrahydro-
precursor).

Physicochemical Profile
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Property Specification Notes
4,7-Dimethyl-2-benzofuran-
IUPAC Name
1,3-dione
Distinct from 3-methyl (4792-
CAS Number 5463-50-3
30-7) or tetrahydro- analogs.
Molecular Formula C10HsO3
Molecular Weight 176.17 g/mol
Primary experimental value [1,
2]. Note: Literature values
Melting Point 143 - 145 °C vary; 195 °C often refers to the
corresponding imide or acid
derivative.
White to pale yellow crystalline  Needles when recrystallized
Appearance .
solid from benzene/ethanol.
N Soluble in CHCIs, Benzene, Hydrolyzes slowly in water to
Solubility

Acetic Anhydride

3,6-dimethylphthalic acid.

Critical Note on Melting Point: The melting point of 3,6-DMPA is significantly higher than that of

unsubstituted phthalic anhydride (131 °C) due to the symmetry and packing efficiency

introduced by the methyl groups. Values below 140 °C often indicate contamination with the

tetrahydro intermediate (MP ~100-102 °C) or incomplete aromatization.

Synthesis & Purification Logic

The synthesis of 3,6-DMPA classically employs a Diels-Alder cycloaddition followed by an

aromatization (dehydration/oxidation) step. This route is preferred over direct oxidation of

xylenes due to the difficulty in controlling regioselectivity.
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Synthetic Pathway (Diels-Alder Route)[1]

o Cycloaddition: 2,5-Dimethylfuran reacts with Maleic Anhydride to form the exo-
oxanorbornene adduct.

o Aromatization: The adduct is dehydrated using a strong acid (H2SOa4) or dehydrating agent
(Acz20) to yield the aromatic anhydride.

Diels-Alder

2,5-Dimethylfuran Ether/Benzene, RT)
Dehydration/Aromatization
Endo/Exo Adduct (90% H2S04, -10°C or Ac20/Heat) > 3,6-Dimethylphthalic Anhydride
/ (7-oxabicyclo[2.2.1]hept-5-ene) (Aromatic)

Maleic Anhydride

Click to download full resolution via product page

Caption: Synthesis of 3,6-DMPA via Diels-Alder cycloaddition and acid-catalyzed aromatization.

Detailed Experimental Protocol

Step 1: Adduct Formation
» Reagents: 2,5-Dimethylfuran (1.0 eq), Maleic Anhydride (1.0 eq), Anhydrous Ether.[1]

o Procedure: Dissolve maleic anhydride in ether. Add 2,5-dimethylfuran slowly. The reaction is
exothermic. Let stand at room temperature. The adduct precipitates as a solid.

e Checkpoint: The adduct is thermally unstable and can undergo retro-Diels-Alder; proceed
immediately to dehydration or store at -20 °C.

Step 2: Aromatization (Newman Method [1])
e Reagents: Adduct, 90% Sulfuric Acid (H2SO4).[2]
e Procedure:

o Cool H2S0a4 to -10 °C (Ice/Salt bath).
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[e]

Add the adduct slowly in small portions, maintaining temperature below 0 °C. Exotherm
control is critical to prevent charring.

[e]

Stir for 2 hours at 0 °C.

o

Pour onto crushed ice. The crude anhydride precipitates.

Filter and wash with cold water.

[¢]

Purification (Recrystallization)

To achieve the target melting point (143—-145 °C), recrystallization is mandatory to remove the
brown tars formed during sulfonation.

o Solvent System:Benzene (historical standard) or Acetic Anhydride (to ensure dryness).
Modern green alternatives include Toluene or Ethyl Acetate/Hexane (1:3).

e Protocol:

[¢]

Dissolve crude solid in minimum boiling solvent.

Perform hot filtration to remove insoluble carbonaceous material.

[e]

o

Allow slow cooling to room temperature, then 4 °C.

[¢]

Collect needles via vacuum filtration.

o

Drying: Dry under vacuum at 50 °C. Avoid high heat in open air to prevent sublimation.

Characterization & Analysis
NMR Spectroscopy

The symmetry of the molecule results in a simplified spectrum.
e H NMR (CDCls, 400 MHz):

o O 7.60 ppm (s, 2H): Aromatic protons (H-4, H-5). Singlet due to equivalence.
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o 0 2.65 ppm (s, 6H): Methyl protons (CHs at C-3, C-6).

e 13C NMR:

o Expect signals for Carbonyl (C=0), Quaternary Aromatic (C-3,6), Aromatic CH (C-4,5),
and Methyl carbons.

Troubleshooting Impurities

Observation Likely Cause Remediation

Incomplete aromatization. Re-
Presence of Tetrahydro- )
MP <130 °C ) ) treat with H2SOa or
intermediate. )
recrystallize.

) ) ) Check if sample was exposed
Formation of Imide or Acid ] )
MP > 190 °C o to ammonia/amines or
derivative. _
moisture.

o Recrystallize with activated
Brown Color Polymerization of furan.
charcoal.

Applications in Drug Development

3,6-DMPA is a specific precursor for:

» Thalidomide Analogs: Used to synthesize 4,7-dimethyl-substituted thalidomide derivatives to
probe steric effects on teratogenicity and anti-angiogenic activity.

e Polyimides: Introduces kinks and steric bulk into polymer backbones, improving solubility
and transparency of high-performance polyimides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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